Cas no 1705797-57-4 (1-(4-Fluorobenzyl)-3-(2-methoxy-2-(2-methoxyphenyl)ethyl)urea)

• Product Name: 1-(4-Fluorobenzyl)-3-(2-methoxy-2-(2-methoxyphenyl)ethyl)urea
• CAS No: 1705797-57-4
• MF: C₁₈H₂₁FN₂O₃
• MW: 332.369348287582
• CID: 6275887
• PubChem ID: 90598275
• Update Time: 2025-05-30

1-(4-Fluorobenzyl)-3-(2-methoxy-2-(2-methoxyphenyl)ethyl)urea Chemical and Physical Properties

Names and Identifiers

• F6451-0493
• 1-(4-fluorobenzyl)-3-(2-methoxy-2-(2-methoxyphenyl)ethyl)urea
• AKOS024890809
• 1-[(4-fluorophenyl)methyl]-3-[2-methoxy-2-(2-methoxyphenyl)ethyl]urea
• 1705797-57-4
• 1-(4-Fluorobenzyl)-3-(2-methoxy-2-(2-methoxyphenyl)ethyl)urea

• Inchi： 1S/C18H21FN2O3/c1-23-16-6-4-3-5-15(16)17(24-2)12-21-18(22)20-11-13-7-9-14(19)10-8-13/h3-10,17H,11-12H2,1-2H3,(H2,20,21,22)
• InChI Key： MZQSMVYYMUNHHW-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CNC(NCC(C1C=CC=CC=1OC)OC)=O

Computed Properties

• Exact Mass: 332.15362070g/mol
• Monoisotopic Mass: 332.15362070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 59.6Ų

Additional information on 1-(4-Fluorobenzyl)-3-(2-methoxy-2-(2-methoxyphenyl)ethyl)urea

Comprehensive Overview of 1-(4-Fluorobenzyl)-3-(2-methoxy-2-(2-methoxyphenyl)ethyl)urea (CAS No. 1705797-57-4)

1-(4-Fluorobenzyl)-3-(2-methoxy-2-(2-methoxyphenyl)ethyl)urea, with the CAS number 1705797-57-4, is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research. This urea derivative is characterized by its unique structural features, including a 4-fluorobenzyl group and a methoxy-substituted phenyl moiety, which contribute to its potential applications in drug discovery and development. Researchers are particularly interested in its molecular interactions and bioactivity profiles, as these properties make it a promising candidate for further study.

The compound's chemical structure is a key focus for scientists exploring its mechanism of action. The presence of the fluorine atom and methoxy groups enhances its ability to interact with biological targets, such as enzymes or receptors. This has led to investigations into its potential role in modulating cellular pathways and signaling cascades. Given the growing interest in targeted therapies and precision medicine, 1-(4-Fluorobenzyl)-3-(2-methoxy-2-(2-methoxyphenyl)ethyl)urea represents a valuable tool for understanding complex biological systems.

In recent years, the demand for novel small molecules with therapeutic potential has surged, driven by advancements in high-throughput screening and computational chemistry. The compound's CAS No. 1705797-57-4 is frequently searched in databases like PubChem and ChemSpider, reflecting its relevance in academic and industrial research. Its synthetic accessibility and structural versatility also make it a popular subject for medicinal chemistry studies, particularly in the design of enzyme inhibitors or receptor modulators.

Another area of interest is the compound's potential pharmacokinetic properties, such as its absorption, distribution, metabolism, and excretion (ADME). These factors are critical for evaluating its suitability as a drug candidate. Researchers are also exploring its solubility and stability under various conditions, which are essential for formulation development. As the pharmaceutical industry continues to prioritize drug-like properties, 1-(4-Fluorobenzyl)-3-(2-methoxy-2-(2-methoxyphenyl)ethyl)urea offers a compelling case for further investigation.

The compound's synthetic route and scalability are additional topics of discussion. Efficient chemical synthesis methods are crucial for producing high-purity batches for research purposes. Recent publications have highlighted innovative catalytic approaches and green chemistry techniques to optimize its production. These advancements align with the broader trend toward sustainable chemistry and environmentally friendly processes.

Beyond its scientific significance, 1-(4-Fluorobenzyl)-3-(2-methoxy-2-(2-methoxyphenyl)ethyl)urea has also become a subject of interest in patent literature. Several applications describe its use in combinatorial libraries and lead optimization programs. This underscores its potential as a scaffold for developing new bioactive compounds. As the field of drug discovery evolves, the compound's role in hit-to-lead and lead-to-candidate transitions remains a hot topic.

In conclusion, 1-(4-Fluorobenzyl)-3-(2-methoxy-2-(2-methoxyphenyl)ethyl)urea (CAS No. 1705797-57-4) is a multifaceted compound with broad implications for pharmaceutical research and chemical biology. Its structural complexity and functional diversity make it a valuable asset for scientists exploring new therapeutic avenues. As interest in personalized medicine and targeted drug design grows, this compound is poised to play a pivotal role in shaping the future of biomedical innovation.